Cas no 6159-22-4 (Oxazole, 4,5-dihydro-2,5-dimethyl-)

• Product Name: Oxazole, 4,5-dihydro-2,5-dimethyl-
• CAS No: 6159-22-4
• MF: C₅H₉NO
• MW: 99.1310613155365
• CID: 473633
• PubChem ID: 543562
• Update Time: 2025-04-19

Oxazole, 4,5-dihydro-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 4,5-dihydro-2,5-dimethyl-
• 2,5-DIMETHYL-2-OXAZOLINE
• 2,5-dimethyl-4,5-dihydro-1,3-oxazole
• DXPIUHXKXUKZDK-UHFFFAOYSA-N
• 2,5-Dimethyl-4,5-dihydro-1,3-oxazole #
• DTXSID50337595
• 6159-22-4
• 2-Oxazoline, 2,5-dimethyl-

• Inchi： 1S/C5H9NO/c1-4-3-6-5(2)7-4/h4H,3H2,1-2H3
• InChI Key： DXPIUHXKXUKZDK-UHFFFAOYSA-N
• SMILES： O1C(C)=NCC1C

Computed Properties

• Exact Mass: 99.06847
• Monoisotopic Mass: 99.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 98.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• PSA: 21.59